N-(benzo[d]thiazol-2-yl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18N4O2S2/c1-24-16(13-7-9-14(26-2)10-8-13)11-21-20(24)27-12-18(25)23-19-22-15-5-3-4-6-17(15)28-19/h3-11H,12H2,1-2H3,(H,22,23,25)
• InChI Key: NWCCGSADGZLIHH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=NC3=CC=CC=C3S2)C4=CC=C(C=C4)OC
• Molecular Formula: C20H18N4O2S2
• Molecular Weight: 410.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18N4O2S2 and its molecular weight is 410.51. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d]thiazol-2-yl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d]thiazol-2-yl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antitumor Activity

Research has explored derivatives similar to the specified compound for their antibacterial and antitumor properties. For instance, derivatives based on the benzothiazole and imidazole frameworks have been synthesized and tested for their activity against bacterial strains and tumor cell lines. Such compounds have demonstrated considerable efficacy in inhibiting the growth of these cells, indicating their potential for developing new therapeutic agents (Kumaraswamy Gullapelli, M. Thupurani, G. Brahmeshwari, 2014); (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Antioxidant and Anti-inflammatory Properties

Several studies have synthesized and evaluated the antioxidant and anti-inflammatory activities of compounds containing benzothiazole and imidazole moieties. These compounds have been found to exhibit significant activity in various assays, suggesting their utility as potential agents in managing oxidative stress and inflammatory conditions (Satish Koppireddi, Jayaram Reddy Komsani, Sreenivas K. Avula, S. Pombala, Satishbabu Vasamsetti, S. Kotamraju, R. Yadla, 2013).

Antimicrobial Activity

Compounds bearing structural similarities to the one have been assessed for their antimicrobial efficacy. These compounds, through various synthetic routes, have shown promising results against a broad spectrum of microbial pathogens, indicating their potential application in the development of new antimicrobial agents (Basavaraj S Naraboli, J. S. Biradar, 2017).